Cas no 642478-05-5 (3-methoxy-5-Quinoxalinol)
3-methoxy-5-Quinoxalinol structure
Product Name:3-methoxy-5-Quinoxalinol
CAS No:642478-05-5
MF:C9H8N2O2
MW:176.172021865845
CID:500295
PubChem ID:136262393
Update Time:2025-04-19
3-methoxy-5-Quinoxalinol Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-5-Quinoxalinol
- 3-Methoxyquinoxalin-5-ol
- 5-Quinoxalinol, 3-methoxy-
- LYPGPVFFVUJFEV-UHFFFAOYSA-N
- 3-Methoxy-quinoxalin-5-ol
- 642478-05-5
- SCHEMBL3581533
-
- Inchi: 1S/C9H8N2O2/c1-13-8-5-10-6-3-2-4-7(12)9(6)11-8/h2-5,12H,1H3
- InChI Key: LYPGPVFFVUJFEV-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C2C=CC=C(C2=N1)O
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.7A^2
- XLogP3: 2
Experimental Properties
- PSA: 55.24
3-methoxy-5-Quinoxalinol Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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